![molecular formula C16H20FNOS B2741239 Cyclobutyl(7-(2-fluorophenyl)-1,4-thiazepan-4-yl)methanone CAS No. 1706056-25-8](/img/structure/B2741239.png)
Cyclobutyl(7-(2-fluorophenyl)-1,4-thiazepan-4-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
- Anticancer Potential : Researchers explore the compound’s ability to inhibit cancer cell growth. Its structural features may interact with specific cellular targets, making it a candidate for novel anticancer drugs .
- Neurological Disorders : Investigations focus on the compound’s impact on neurodegenerative diseases. Its thiazepane ring system could modulate neurotransmitter receptors or pathways .
- Building Block : Chemists use it as a building block in the synthesis of more complex molecules. Its cyclobutyl and fluorophenyl moieties provide versatility in constructing diverse compounds .
- Enzyme Inhibition Studies : Researchers study its interactions with enzymes, aiming to design enzyme inhibitors for therapeutic purposes .
- Functional Materials : Scientists investigate its use in designing functional materials, such as sensors, due to its unique structure and potential reactivity .
- Metabolism Studies : Researchers explore its metabolic fate in vivo, assessing its safety and potential toxicity .
- GABA Receptor Modulation : The thiazepane ring resembles certain neurotransmitters. Investigations focus on its interaction with gamma-aminobutyric acid (GABA) receptors .
- Inspired by Natural Products : Researchers draw inspiration from natural products to design synthetic analogues. The compound’s thiazepane scaffold mimics certain natural products, leading to novel derivatives .
Medicinal Chemistry and Drug Development
Organic Synthesis and Chemical Biology
Materials Science and Nanotechnology
Pharmacology and Toxicology
Biological Activity and Receptor Binding
Natural Product Analogues
Mechanism of Action
properties
IUPAC Name |
cyclobutyl-[7-(2-fluorophenyl)-1,4-thiazepan-4-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20FNOS/c17-14-7-2-1-6-13(14)15-8-9-18(10-11-20-15)16(19)12-4-3-5-12/h1-2,6-7,12,15H,3-5,8-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TZOJZYDRBMPPFF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)C(=O)N2CCC(SCC2)C3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20FNOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.